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Compound of Interest

Compound Name: Syndol

CAS No.: 79953-81-4

Cat. No.: B1238214

Get Quote

Introduction

Syndol is a combination analgesic medication used for the short-term treatment of acute

moderate pain. Its efficacy is derived from the synergistic action of its four active components:

paracetamol, codeine phosphate, doxylamine succinate, and caffeine.[1][2][3][4] Understanding

the metabolic fate of these individual components is crucial for comprehending the drug's

overall pharmacokinetic profile, duration of action, and potential for drug-drug interactions and

toxicity. Mass spectrometry (MS), coupled with liquid chromatography (LC), stands as the

cornerstone analytical technique for the identification and quantification of drug metabolites in

complex biological matrices. This application note provides a detailed overview and

experimental protocols for the application of LC-MS in identifying the metabolites of Syndol's
constituents.

Core Components of Syndol:

Paracetamol (Acetaminophen): A widely used analgesic and antipyretic.

Codeine Phosphate: An opioid analgesic that is metabolized to its active form, morphine.
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Doxylamine Succinate: An antihistamine with sedative properties.[1][4]

Caffeine: A central nervous system stimulant.[1][4]

Data Presentation: Metabolites of Syndol's
Components
The following table summarizes the major metabolites of each active ingredient in Syndol that

can be identified using mass spectrometry.
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Parent Drug Major Metabolites Metabolic Pathway
Typical Matrix for

Detection

Paracetamol
Paracetamol-

glucuronide
Glucuronidation Urine, Plasma

Paracetamol-sulfate Sulfation Urine, Plasma

N-acetyl-p-

benzoquinone imine

(NAPQI)

Cytochrome P450

oxidation (CYP2E1,

CYP1A2, CYP3A4)

Liver microsomes,

Plasma (as

glutathione conjugate)

Cysteine and

Mercapturic acid

conjugates

Glutathione

conjugation
Urine

Codeine
Codeine-6-

glucuronide

Glucuronidation

(UGT2B7)
Urine, Plasma

Morphine
O-demethylation

(CYP2D6)
Urine, Plasma

Morphine-3-

glucuronide
Glucuronidation Urine, Plasma

Morphine-6-

glucuronide
Glucuronidation Urine, Plasma

Norcodeine
N-demethylation

(CYP3A4)
Urine, Plasma

Hydrocodone Isomerization Urine (minor)

Doxylamine
N-

desmethyldoxylamine
N-demethylation Urine, Plasma

N,N-

didesmethyldoxylamin

e

N-demethylation Urine, Plasma

Doxylamine N-oxide N-oxidation Urine, Plasma
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Caffeine Paraxanthine
Demethylation

(CYP1A2)
Urine, Plasma, Saliva

Theobromine
Demethylation

(CYP1A2)
Urine, Plasma, Saliva

Theophylline
Demethylation

(CYP1A2)
Urine, Plasma, Saliva

1,3,7-trimethyluric

acid

C8-hydroxylation

followed by N-

demethylation

Urine

5-acetylamino-6-

formylamino-3-

methyluracil (AFMU)

Ring opening of the

imidazole ring
Urine

1-methylxanthine Demethylation Urine

1-methyluric acid Oxidation Urine

Experimental Protocols
Sample Preparation: Human Plasma
This protocol outlines the steps for extracting Syndol's components and their metabolites from

human plasma prior to LC-MS analysis.

Materials:

Human plasma (collected in EDTA- or heparin-treated tubes)

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Formic acid (FA), LC-MS grade

Internal Standard (IS) solution (e.g., deuterated analogues of the parent drugs)

Centrifuge capable of 14,000 x g
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Vortex mixer

Evaporator (e.g., nitrogen evaporator)

0.22 µm syringe filters

Protocol:

Thawing: Thaw frozen plasma samples at room temperature.

Aliquoting: Aliquot 100 µL of plasma into a 1.5 mL microcentrifuge tube.

Internal Standard Spiking: Add 10 µL of the internal standard solution to each plasma

sample. Vortex briefly.

Protein Precipitation: Add 300 µL of ice-cold acetonitrile to precipitate plasma proteins.

Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein

precipitation.

Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the

precipitated proteins.

Supernatant Transfer: Carefully transfer the supernatant to a new microcentrifuge tube.

Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at

40°C.

Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 95:5

Water:Acetonitrile with 0.1% Formic Acid).

Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter into an LC

autosampler vial.

Analysis: The sample is now ready for injection into the LC-MS system.
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Liquid Chromatography-Mass Spectrometry (LC-MS)
Analysis
This protocol provides a general LC-MS/MS method for the separation and detection of

Syndol's components and their metabolites.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid

Chromatography (UHPLC) system.

Mass spectrometer (e.g., Triple Quadrupole or High-Resolution Mass Spectrometer like

Orbitrap or Q-TOF).

LC Parameters:

Column: A reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size) is

suitable for separating the parent drugs and their metabolites.

Mobile Phase A: Water with 0.1% Formic Acid

Mobile Phase B: Acetonitrile with 0.1% Formic Acid

Gradient Elution:

0-2 min: 5% B

2-15 min: 5-95% B

15-17 min: 95% B

17.1-20 min: 5% B (re-equilibration)

Flow Rate: 0.3 mL/min

Column Temperature: 40°C

Injection Volume: 5 µL
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MS Parameters (using a Triple Quadrupole in Positive Ion Mode):

Ionization Source: Electrospray Ionization (ESI)

Ion Mode: Positive

Capillary Voltage: 3.5 kV

Source Temperature: 150°C

Desolvation Temperature: 400°C

Desolvation Gas Flow: 800 L/hr

Collision Gas: Argon

Multiple Reaction Monitoring (MRM) Transitions: Specific precursor-to-product ion transitions

for each analyte and internal standard must be optimized. An example is provided below.

Analyte Precursor Ion (m/z) Product Ion (m/z)
Collision Energy

(eV)

Paracetamol 152.1 110.1 20

Codeine 300.2 165.1 35

Doxylamine 271.2 167.1 15

Caffeine 195.1 138.1 20

Metabolite Examples

Paracetamol-

glucuronide
328.1 152.1 25

Morphine 286.2 165.1 40

Paraxanthine 181.1 124.1 22

Note: These parameters should be optimized for the specific instrument being used. High-

resolution mass spectrometry can be employed for accurate mass measurements to confirm
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the elemental composition of unknown metabolites.

Mandatory Visualizations
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Biological Sample (Plasma/Urine)

Sample Preparation
(Protein Precipitation, SPE)

Liquid Chromatography (LC)
(Separation)

Mass Spectrometry (MS)
(Detection & Identification)

Data Analysis
(Metabolite Identification & Quantification)

Results
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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